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Compound of Interest

Compound Name: 3-(1H-imidazol-2-yl)pyridine

Cat. No.: B171938 Get Quote

This document provides crucial safety and logistical guidance for laboratory professionals

handling 3-(1H-imidazol-2-yl)pyridine. The information is compiled to ensure safe operational

procedures and proper disposal, fostering a secure research environment.

Physicochemical and Hazard Information
Property Value Source

CAS Number 13570-00-8 [1]

Molecular Formula C₈H₇N₃ [1]

Molecular Weight 145.16 g/mol [1]

Physical Form Powder

Melting Point 206-207 °C

Storage Temperature Room Temperature
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Source:

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling any chemical. The following

table summarizes the recommended PPE for handling 3-(1H-imidazol-2-yl)pyridine.

PPE Category Recommended Equipment Specifications

Eye/Face Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash hazards.

Use equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[2][3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat

or chemical-resistant apron.

Gloves must be inspected

before use and disposed of

properly after.[2]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

dusts are generated, a NIOSH-

approved respirator for dusts

may be required.

Follow OSHA respirator

regulations (29 CFR 1910.134)

or European Standard EN 149.

[4]

Operational and Disposal Plans
Handling and Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]
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Avoid breathing dust, fume, gas, mist, vapors, or spray.[5]

Wash hands thoroughly after handling.[5]

Use only outdoors or in a well-ventilated area.[5]

Facilities should be equipped with an eyewash fountain.[5]

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined above.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.[6]

Prevent the spill from entering drains or waterways.[5]

For large spills, follow your institution's emergency response procedures.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

It is recommended to use a licensed professional waste disposal service.[7]

Do not dispose of down the drain or in regular trash.[6]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

you feel unwell.[8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, get medical

advice/attention.[9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

poison center or doctor/physician if you feel

unwell.[2]

Personal Protective Equipment (PPE) Selection
Workflow
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Hazard and Risk Assessment

PPE Selection

Verification and Use

Start: Handling
3-(1H-imidazol-2-yl)pyridine

Assess Task:
- Scale of work

- Physical form (solid/solution)
- Potential for dust/aerosol generation

Identify Procedure

Review Safety Data Sheet (SDS)
- Hazard Statements

- Precautionary Statements

Understand Hazards

Eye Protection:
- Safety glasses with side shields (minimum)

- Chemical goggles for splash risk
- Face shield for significant splash risk

Select Based on Risk

Hand Protection:
- Chemical-resistant gloves (e.g., Nitrile)

Body Protection:
- Lab coat (minimum)

- Chemical-resistant apron for larger quantities

Respiratory Protection:
- Work in fume hood (preferred)

- If fume hood is not available and dust/aerosols are possible, use NIOSH-approved respirator

Inspect PPE before use

Proper Donning, Doffing, and Disposal of PPE

Ensure Integrity

Proceed with Experiment

Safe Operations

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 3-(1H-imidazol-2-yl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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